Cas no 1804099-87-3 (Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate)

• Product Name: Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate
• CAS No: 1804099-87-3
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4972226
• Update Time: 2025-10-11

Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate

• Inchi： 1S/C12H12BrClO3/c1-7(14)12(16)9-4-3-8(10(13)5-9)6-11(15)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： PPSHKTHNRFRDHR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(C)Cl)=O)C=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate

Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1804099-87-3): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1804099-87-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromo and chloro substituents, which confer it with distinct reactivity and functional properties.

The synthesis of methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate typically involves a multi-step process that combines various organic reactions. One common approach is the reaction of 2-bromo-4-hydroxybenzaldehyde with 2-chloropropanoyl chloride in the presence of a suitable base, followed by esterification with methanol. This method yields the desired product with high purity and yield. Recent advancements in catalytic systems and reaction conditions have further optimized this synthesis, making it more efficient and environmentally friendly.

In terms of physical properties, methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate is a white crystalline solid with a melting point of approximately 115°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The reactivity of methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate is primarily influenced by its bromo and chloro substituents. The bromo group can undergo nucleophilic substitution reactions (SN2) or elimination reactions (E2), depending on the reaction conditions. The chloro group, on the other hand, can participate in nucleophilic acyl substitution reactions or undergo hydrolysis to form the corresponding carboxylic acid. These reactivity patterns make the compound a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate has shown promise as a building block for the development of new drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and anti-viral activities. For example, researchers at the University of California have synthesized a series of derivatives from this compound that exhibit potent anti-inflammatory effects by inhibiting specific enzymes involved in the inflammatory pathway.

Beyond pharmaceutical applications, methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate has also found use in materials science. Its unique structure makes it an excellent candidate for the development of functional polymers and coatings. Studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability, mechanical strength, and chemical resistance. This has led to its application in advanced materials for electronics, automotive parts, and protective coatings.

From an environmental perspective, the synthesis and use of methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate are subject to stringent regulations to ensure safety and sustainability. Researchers are continuously working on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For instance, catalytic systems using metal-free catalysts have been developed to improve the environmental profile of the synthesis process.

In conclusion, methyl 2-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1804099-87-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemistry.